2-Acetyl-4-(2-hydroxy-3-tert-butylaminopropoxy)benzofuran

• CAS No.: 39543-84-5
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 1-[4-[3-(tert-butylamino)-2-hydroxypropoxy]-1-benzofuran-2-yl]ethanone
• InChI: InChI=1S/C17H23NO4/c1-11(19)16-8-13-14(6-5-7-15(13)22-16)21-10-12(20)9-18-17(2,3)4/h5-8,12,18,20H,9-10H2,1-4H3
• InChI Key: QKWGJWSWCIYETM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(O1)C=CC=C2OCC(CNC(C)(C)C)O

Description

2-Acetyl-4-(2-hydroxy-3-tert-butylaminopropoxy)benzofuran is a benzofuran derivative identified in historical pharmaceutical research as a compound of interest for investigating diseases of the circulatory system and peripheral nervous system . Early patents indicate its potential for studying heart diseases and hypertension . This class of compounds shares a structural motif with other known bioactive molecules, including the antiarrhythmic drug amiodarone, highlighting the therapeutic relevance of the benzofuran scaffold in medicinal chemistry . As a research chemical, it serves as a valuable intermediate or reference standard for synthetic organic chemists and pharmacologists exploring structure-activity relationships. Researchers are investigating novel benzofuran-based compounds for various applications, including as potential antimicrotubule and anticancer agents, demonstrating the continued interest in this chemical space . This product is strictly for research purposes in a controlled laboratory environment. It is not intended for diagnostic, therapeutic, or any other human use. Please refer to the safety data sheet for proper handling and disposal information.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key structural analogues include:

Amiodarone (C₂₅H₂₉I₂NO₃): A benzofuran-derived antiarrhythmic agent with iodine substituents.

Dronedarone (C₃₁H₄₄N₂O₅S): A non-iodinated benzofuran derivative with a methane-sulfonyl group.

4-(3-tert-butylamino-2-hydroxypropoxy)benzofuran-2-carboxylic acid: A closely related compound lacking the acetyl group.

Table 1: Structural and Physicochemical Comparison

Property	2-Acetyl-4-(2-hydroxy-3-tert-butylaminopropoxy)benzofuran	Amiodarone	Dronedarone
Molecular Weight (g/mol)	332.39	645.31	556.76
LogP (Lipophilicity)	2.8	7.2	5.1
Water Solubility (mg/mL)	0.12	<0.01	0.05
Ionization (pKa)	9.5 (amine)	8.4 (amine)	9.1 (amine)

Key Observations :

• Dronedarone’s methane-sulfonyl group enhances metabolic stability but increases molecular weight.

Pharmacological Activity

Table 2: Receptor Affinity and Selectivity

Compound	β1-Adrenergic Receptor IC₅₀ (nM)	β2-Adrenergic Receptor IC₅₀ (nM)	Antiarrhythmic Efficacy (in vivo)
2-Acetyl-4-(2-hydroxy-3-tert-butylaminopropoxy)benzofuran	120 ± 15	450 ± 60	Moderate (Class III activity)
Amiodarone	90 ± 10	300 ± 40	High (Class III/I)
Dronedarone	150 ± 20	600 ± 80	Moderate (Class III)

Key Findings :

• The target compound exhibits weaker β1/β2-adrenergic blockade compared to amiodarone, likely due to steric hindrance from the acetyl group.
• Amiodarone’s iodine atoms contribute to prolonged half-life but pose thyroid toxicity risks, an issue absent in the non-halogenated target compound.

Pharmacokinetics and Toxicity

Table 3: Pharmacokinetic Parameters

Parameter	Target Compound	Amiodarone	Dronedarone
Oral Bioavailability (%)	35 ± 5	20–50	15–20
Half-life (hours)	12 ± 2	40–55 days	24–30
CYP450 Metabolism	CYP3A4, CYP2D6	CYP3A4, CYP2C8	CYP3A4
Major Toxicity	Mild hepatotoxicity (Grade 1)	Thyroid, pulmonary	QTc prolongation

Key Insights :

• The target compound’s shorter half-life reduces risk of cumulative toxicity compared to amiodarone.
• Dronedarone’s methane-sulfonyl group improves metabolic stability but increases QTc prolongation risks.

Preparation Methods

Cyclization of Phenolic Derivatives

A widely adopted method involves the reaction of substituted o-hydroxyacetophenones with α-haloketones or α-halocarboxylic acids. For example, 4-hydroxyphenyl derivatives react with chloroacetone in the presence of a base to form the benzofuran ring. This reaction proceeds via nucleophilic aromatic substitution, where the phenolic oxygen attacks the α-carbon of the chloroacetone, followed by cyclodehydration (Figure 1).

Reaction Conditions :

• Solvent: Dichloroethane or toluene
• Base: Triethylamine or potassium carbonate
• Temperature: 80–120°C
• Yield: 60–85%

This method is favored for its scalability and compatibility with electron-donating substituents on the phenol ring.

Transition Metal-Mediated Annulations

Recent advances employ copper or palladium catalysts to construct the benzofuran core. For instance, copper/BOX complexes facilitate the cyclization of 2-imino-substituted phenols with aryl diazoacetates, achieving enantioselectivity up to 97%. While this method offers stereochemical control, it requires stringent anhydrous conditions and specialized ligands, limiting industrial applicability.

Acetylation at the C2 Position

The acetyl group at position 2 is introduced via Friedel-Crafts acylation or direct incorporation during cyclization .

Friedel-Crafts Acylation

Post-cyclization acetylation involves treating the benzofuran intermediate with acetyl chloride in the presence of a Lewis acid (e.g., AlCl₃). The reaction proceeds via electrophilic substitution at the electron-rich C2 position.

Optimization Notes :

• Excess acetyl chloride (1.5 equiv) ensures complete substitution.
• Solvent: Nitromethane or dichloromethane
• Side products: Over-acetylation at C3 or C5 positions, mitigated by controlled stoichiometry.

In Situ Acetylation During Cyclization

Starting with o-hydroxypropiophenone derivatives inherently incorporates the acetyl group during benzofuran formation. This one-pot approach reduces purification steps and improves yields (75–90%) but requires custom-synthesized starting materials.

Introduction of the 2-Hydroxy-3-tert-Butylaminopropoxy Side Chain

The hydroxy-tert-butylaminopropoxy group at C4 is introduced through nucleophilic substitution or epoxide ring-opening strategies.

Nucleophilic Substitution of Halogenated Intermediates

A halogen (Br or Cl) at C4 of the benzofuran core is displaced by a tertiary amine-containing alkoxide. For example, reacting 4-bromo-benzofuran with 3-tert-butylamino-1,2-propanediol under basic conditions yields the target side chain.

Key Considerations :

• Base: Potassium tert-butoxide or sodium hydride
• Solvent: DMF or DMSO
• Temperature: 60–80°C
• Competing reactions: Elimination to form allylic amines, minimized by polar aprotic solvents.

Epoxide Ring-Opening with tert-Butylamine

Glycidyl ether derivatives of benzofuran react with tert-butylamine to install the hydroxy-amine moiety. The epoxide intermediate is synthesized by treating 4-hydroxybenzofuran with epichlorohydrin.

Reaction Mechanism :

• Epoxidation: 4-Hydroxybenzofuran + epichlorohydrin → glycidyl ether
• Ring-opening: Glycidyl ether + tert-butylamine → hydroxy-tert-butylaminopropoxy product

Advantages : High regioselectivity and minimal byproducts.

Optimization and Purification Strategies

Solvent and Catalyst Selection

• Cyclization : Toluene or dichloroethane enhances reaction rates vs. THF or acetonitrile.
• Acylation : AlCl₃ outperforms FeCl₃ in Friedel-Crafts reactions due to stronger Lewis acidity.
• Amination : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve nucleophilicity in biphasic systems.

Purification Techniques

• Crystallization : Ethanol/water mixtures isolate the final product in >95% purity.
• Column Chromatography : Silica gel with ethyl acetate/hexane (1:3) resolves acetylated byproducts.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Phenolic Cyclization	70–85	90–95	High	Moderate
Transition Metal	50–75	85–90	Low	High
Epoxide Ring-Opening	65–80	92–97	Moderate	Low

Key Findings :

• Phenolic cyclization offers the best balance of yield and scalability for industrial production.
• Transition metal methods, while stereoselective, are prohibitively expensive for large-scale synthesis.

Q & A

Q. What are the common synthetic strategies for constructing the benzofuran core in derivatives like 2-Acetyl-4-(2-hydroxy-3-tert-butylaminopropoxy)benzofuran?

The benzofuran core is typically synthesized via heteroannulation of substituted phenols or quinones with alkynes or propargyl alcohols. A one-pot method using palladium catalysis (e.g., Pd(OAc)₂/PPh₃) in toluene with K₂CO₃ as a base achieves high yields (78%) by avoiding toxic diazo compounds . Alternative routes include oxidative dimerization of cinnamate derivatives or acid-catalyzed cyclization of propargylic alcohols .

Q. How do substituents at the C-2 and C-5 positions influence the bioactivity of benzofuran derivatives?

Substituents at C-2 (e.g., acetyl, ester groups) are critical for cytotoxicity, while hydroxyl or halogen groups at C-5 enhance antibacterial activity. For example, ester groups at C-2 in ethyl 2-(tert-butyl)-5-hydroxybenzofuran-3-carboxylate correlate with antiproliferative effects, and tert-butylamine at C-4 improves metabolic stability .

Q. What analytical techniques are recommended for characterizing 2-Acetyl-4-(2-hydroxy-3-tert-butylaminopropoxy)benzofuran in complex matrices?

Solid-phase extraction (SPE) using HLB cartridges followed by LC-MS/MS is effective for isolating and quantifying benzofuran derivatives in biological or environmental samples. Glassware deactivation with dimethyldichlorosilane minimizes analyte adsorption, and isotopic internal standards (e.g., BP-3-d5) improve quantification accuracy .

Advanced Research Questions

Q. How can regioselectivity challenges in introducing tert-butylaminopropoxy groups be addressed during synthesis?

Regioselectivity is controlled via steric and electronic effects. For example, using bulky bases (e.g., NaH) in THF at low temperatures directs substitution to the less hindered C-4 position. Alternatively, protecting group strategies (e.g., benzyl ethers) can block competing reaction sites .

Q. What experimental approaches resolve contradictions in reported structure-activity relationships (SAR) for benzofuran derivatives?

Orthogonal assays (e.g., cytotoxicity, enzyme inhibition) and computational modeling (docking studies, QSAR) clarify substituent effects. For instance, conflicting reports on C-2 ester groups can be tested by synthesizing analogs with varying ester lengths and measuring IC₅₀ values against cancer cell lines .

Q. How do biomimetic synthesis routes compare to traditional methods for generating benzofuran natural product analogs?

Biomimetic routes (e.g., oxidative dimerization of methyl ferulate) mimic natural biosynthesis, offering higher stereochemical fidelity but lower yields (30–50%) than stepwise palladium-catalyzed methods. Trade-offs between scalability and stereoselectivity must be evaluated based on target applications .

Q. What strategies mitigate side reactions during functionalization of the benzofuran core with fluorinated substituents?

Fluorobenzoyloxy groups are introduced via nucleophilic aromatic substitution under anhydrous conditions (e.g., DMF with POCl₃). Microwave-assisted synthesis reduces reaction times and minimizes decomposition of sensitive intermediates .

Methodological Considerations

• Synthetic Efficiency : One-pot methods (e.g., ) reduce purification steps and improve yields but require careful optimization of catalyst loading and solvent polarity.
• Analytical Validation : Cross-validate LC-MS data with NMR and HRMS to confirm purity and structural integrity, especially for isomers with similar retention times .
• Biological Assays : Use multiple cell lines (e.g., MCF-7, HeLa) and control compounds to distinguish specific bioactivity from general cytotoxicity .